Ethyl 2-acetoxybenzoylformate

• IUPAC Name: ethyl 2-(2-acetyloxyphenyl)-2-oxoacetate
• InChI: InChI=1S/C12H12O5/c1-3-16-12(15)11(14)9-6-4-5-7-10(9)17-8(2)13/h4-7H,3H2,1-2H3
• InChI Key: CXYULQRAEISDJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=CC=C1OC(=O)C
• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol

Description

Ethyl 2-acetoxybenzoylformate is a chemical compound with the linear formula C12H12O5. It has a molecular weight of 236.22. The IUPAC name for this compound is ethyl 2-(acetyloxy)phenylacetate. It is a yellow oil in its physical form.

Molecular Structure Analysis

The Ethyl 2-acetoxybenzoylformate molecule contains a total of 29 bonds. There are 17 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 ester(s) (aliphatic), and 1 ketone(s) (aromatic).

Scientific Research Applications

Biotransformation in Cosmetics

Ethyl 2-acetoxybenzoylformate, as part of the paraben family, is extensively used in cosmetics for its UV filtering properties. Research shows that certain compounds like 2-ethylhexyl 4-(N,N-dimethylamino)benzoate, a close relative, undergo biotransformation resulting in metabolites like N,N-dimethyl-p-aminobenzoic acid and N-monomethyl-p-aminobenzoic acid, highlighting the chemical's interaction with biological systems (León et al., 2009).

Anticancer Potential

A study demonstrates the anticancer activity of compounds derived from ethyl paraben. Novel hydrazide-hydrazones synthesized from ethyl paraben showed cytotoxic activity against liver cancer cell lines, suggesting potential in cancer treatment (Han et al., 2020).

Antioxidant Properties

Ethyl acetate, a compound related to ethyl 2-acetoxybenzoylformate, has been isolated from walnut kernels showing significant antioxidant activities. These findings underscore the potential use of ethyl acetate derivatives in food and nutritional applications for their antioxidant benefits (Zhang et al., 2009).

Catalyst Research

Ethyl 2-acetoxybenzoylformate's relatives, like ethyl 2-hydroxybenzoate, are studied for their roles in Zeigler-Natta catalysts, important in polymer production. Understanding these compounds helps in improving production quality control in catalyst manufacturing (Qia, 2015).

Environmental Impact

Parabens, including ethyl 2-acetoxybenzoylformate, are widely used preservatives with potential environmental impacts. Studies show they are biodegradable yet ubiquitous in surface water and sediments, indicating their continuous introduction into the environment (Haman et al., 2015).

Synthesis and Characterization

The synthesis of novel compounds using ethyl paraben as a starting material has been explored. These synthesized compounds, related to ethyl 2-acetoxybenzoylformate, have shown potential in various applications like antimicrobial activity and material science (Salahuddin et al., 2017).

Toxicological Studies

Toxicity assessment of parabens, including ethyl parabens, has been conducted in model organisms like Caenorhabditis elegans. These studies help in understanding the potential health risks associated with exposure to these compounds (Nagar et al., 2019).

Mechanism of Action

Target of Action

Ethyl 2-acetoxybenzoylformate is a complex chemical compound with a molecular weight of 236.22 The primary targets of this compound are currently not well-documented in the available literature

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

One study suggests that a similar compound, 2-(4-Methoxyphenyl)ethyl-2-acetamido-2-deoxy-β-d-pyranoside, enhances O-GlcNAcylation on mitochondrial proteins, contributing to the mitochondrial network, cellular bioenergetics, and stress response in neuronal cells under ischemic-like conditions . .